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Compound of Interest

Compound Name: 1,2-Dibromohexafluoropropane

Cat. No.: B046708

1,2-Dibromohexafluoropropane is a halogenated organic compound utilized in specialized
applications, including as a solvent and a synthetic intermediate in various industrial and
research settings.[1] Its unique physical properties, such as high density and low volatility, are
derived from its heavily halogenated structure.[1] However, the presence of both bromine and
fluorine atoms also introduces significant health and environmental risks that necessitate
meticulous handling and a comprehensive understanding of its safety profile.

This guide provides an in-depth analysis of the material safety data for 1,2-
Dibromohexafluoropropane, moving beyond a simple recitation of facts to offer a Senior
Application Scientist's perspective. For researchers, scientists, and drug development
professionals, understanding the causality behind safety protocols is paramount. This
document is structured to explain the "why" behind each recommendation, synthesize
conflicting hazard information, and provide actionable, self-validating protocols for safe
laboratory use. We will delve into its chemical and physical identity, analyze its complex hazard
classifications, and outline rigorous procedures for handling, storage, and emergency
response.

Section 1: Core Chemical and Physical Identity

A foundational understanding of a chemical's physical properties is the first step in a robust
safety assessment. These characteristics dictate its behavior in a laboratory environment,
influencing evaporation rates, potential for exposure, and appropriate handling techniques. For
instance, the high density of 1,2-Dibromohexafluoropropane means that spills will be more
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concentrated by volume, and its relatively low boiling point suggests that inhalation exposure is

a credible risk even at room temperature.

Table 1: Chemical Identifiers for 1,2-Dibromohexafluoropropane

Identifier Value Source
CAS Number 661-95-0 [11[2][3]
Molecular Formula CsBrz2Fe [1][3]
Molecular Weight 309.83 g/mol [2]
JUPAC Name 1,2-dibromo-1,1,2,3,3,3- 2]
hexafluoropropane

| Synonyms | 1,2-Dibromoperfluoropropane, R 216B2 |[1] |

Table 2: Physical and Chemical Properties
Property Value Remarks
Physical State Liquid [4]
Appearance Colorless [4]
Boiling Point 70 - 72 °C (158 - 161.6 °F) [4][5]
Melting Point -95 °C (-139 °F) [4]
Density 2.169 g/cm3 at 20 °C [41[6]

Vapor Pressure

2.5 psig at 25 °C

[6]

| Water Solubility | No information available |[4] |

Section 2: Decoding the Hazard Profile and GHS

Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazards. However, for 1,2-
Dibromohexafluoropropane, a critical analysis of supplier data reveals significant
discrepancies in GHS classifications. While some sources identify it as highly toxic, others
classify it as non-hazardous.[2][4][5][6] This highlights a crucial principle for all researchers:
always consult the specific Safety Data Sheet provided by your supplier and, when in doubt,
adopt the most stringent precautions.

Interpreting Conflicting Hazard Classifications

The discrepancy likely arises from differences in the purity of the material tested, the presence
of stabilizers (one product is noted as "stabilized with potassium carbonate"), or the specific
regulatory frameworks being followed.[1] For the research professional, this ambiguity
necessitates a conservative approach. The most comprehensive and cautious GHS
classifications from authoritative databases should be prioritized in risk assessments.[2][6] The
data below represents a consolidation of the more severe hazard classifications reported.

Table 3: Consolidated GHS Hazard Classification

Hazard Class Category Hazard Statement

H301: Toxic if

Acute Toxicity, Oral 3
swallowed[6]

H311: Toxic in contact with

Acute Toxicity, Dermal 3 _
skin[6]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[6]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2

[6]

H319: Causes serious eye

Serious Eye Damage/Irritation 2A o
irritation[2][6]

H335: May cause respiratory

Respiratory Tract Irritation 3 o
irritation[2][6]

. - H351: Suspected of causing
Carcinogenicity 2 ]
cancer
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| Hazardous to the Aquatic Environment| Acute 2, Chronic 2| H411: Toxic to aquatic life with
long lasting effects[6] |

The following diagram illustrates the primary routes of exposure and the potential physiological
consequences as indicated by the GHS hazard statements.
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Caption: Primary exposure routes and associated health hazards.

Section 3: Safe Laboratory Handling and
Engineering Controls

Given the significant acute toxicity, potential carcinogenicity, and irritant properties, a multi-
layered approach to safety is required. This follows the "Hierarchy of Controls," a system for
minimizing or eliminating exposure to hazards.
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Personal Protective Equipment (PPE)
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Caption: Hierarchy of controls for managing chemical exposure.

Standard Operating Protocol (SOP) for Handling 1,2-
Dibromohexafluoropropane

This protocol is a self-validating system designed to mitigate the risks identified in Section 2.
e Preparation and Pre-Handling:

o Causality: To ensure all safety measures are in place before potential exposure.

o Confirm a certified chemical fume hood is operational.

o Designate a specific work area and ensure it is clear of incompatible materials, particularly
strong oxidizing agents.[4][7]

o Verify the location of the nearest safety shower and eyewash station.

o Assemble all necessary PPE:
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» Gloves: Nitrile or neoprene gloves should be worn. Always inspect gloves for tears or
holes before use.[6]

» Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing.[6]

= Apparel: A flame-resistant lab coat and closed-toe shoes are required.

Chemical Transfer and Use:

Causality: To prevent release and direct contact.
All transfers and manipulations of the chemical must be conducted within the fume hood.

Ground containers when transferring to prevent static discharge, which could be an
ignition source for other lab chemicals.[8]

Use sealed containers for transport within the lab.

Avoid heating the material, as this increases vapor pressure and the risk of inhalation.[6]
Thermal decomposition generates highly toxic hydrogen bromide and hydrogen fluoride
gas.[6][9]

Storage:

[e]

[e]

o

[¢]

Causality: To ensure chemical stability and prevent accidental release.
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
Keep away from heat, sparks, and open flames.

Store separately from strong oxidizing agents and alkalis.[7]

Section 4: Emergency Protocols and First Aid

Rapid and correct response during an emergency is critical. All personnel working with this
chemical must be familiar with these procedures.
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Accidental Release Measures

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]
e Ventilate: Ensure the area is well-ventilated, relying on the fume hood to capture vapors.[10]

» Protect: Don appropriate PPE, including respiratory protection if vapors are significant or
ventilation is inadequate.

e Contain: For small spills, absorb the liquid with an inert, non-combustible material (e.g.,
sand, vermiculite).

o Collect: Carefully sweep or shovel the absorbent material into a suitable, labeled container
for hazardous waste disposal.[5] Do not release into the environment.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Navigating the Safety Profile of a
Specialized Halogenated Propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046708#1-2-dibromohexafluoropropane-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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